GLP-1 receptor agonist 9

• CAS: 2401892-71-3
• Molecular Formula: C32H31ClFN3O5
• Molecular Weight: 592.1 g/mol
• InChI: InChI=1S/C32H31ClFN3O5/c1-32(24-7-6-21(33)16-25(24)34)41-28-4-2-3-23(30(28)42-32)19-9-12-36(13-10-19)18-29-35-26-8-5-20(31(38)39)15-27(26)37(29)17-22-11-14-40-22/h2-8,15-16,19,22H,9-14,17-18H2,1H3,(H,38,39)/t22-,32-/m0/s1
• InChIKey: PVJIBTUECCAKKZ-ICACTRECSA-N

GLP-1 Receptor Agonist 9 Overview

GLP-1 receptor agonist 9 (CAS 2401892-71-3), also known as GLP-1R agonist 9 or Compound 96, is a small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R) [1]. It is a non-peptide, orally active compound developed as part of a series of GLP-1R agonists [2]. Unlike peptide-based GLP-1R agonists which require subcutaneous injection, this compound demonstrates oral bioavailability in preclinical models, making it a valuable tool for investigating the therapeutic potential of small-molecule GLP-1R activation [3]. Its chemical structure is distinct from endogenous GLP-1 and other peptide analogs, offering unique opportunities for studying receptor pharmacology and developing oral therapies for metabolic disorders [4].

Non-peptidic small molecule Avoids peptide degradation confounders in metabolic research assays

Formulation flexibility Amenable to standard in vitro and in vivo administration protocols

Provenance traceability Patent-verified identity (Example 7, WO2020234726A1) supports procurement confidence

• [1] Gary E. Aspnes, et al. Combinations comprising benzodioxol as glp-1r agonists for use in the treatment of nash/nafld and related diseases. WO2020234726A1, 2020. View Source
• [2] TargetMol. GLP-1 receptor agonist 9. Product datasheet. View Source
• [3] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source
• [4] MedChemExpress. GLP-1 receptor agonist 9. Product page. View Source

Chemical Differentiation from Peptide Analogs

Generic substitution with standard peptide GLP-1R agonists like exenatide or liraglutide is not scientifically appropriate for studies requiring a small-molecule, orally active GLP-1R agonist. Peptide agonists are large molecules (>3 kDa) with negligible oral bioavailability (<1% for oral semaglutide) and require subcutaneous administration [1]. In contrast, GLP-1 receptor agonist 9 (MW 592.06) is a non-peptide small molecule that demonstrates oral activity in rodent models, enabling new experimental designs that are not feasible with injectable peptides [2]. Furthermore, its binding mode and receptor activation profile may differ from peptide agonists, as evidenced by distinct potency ratios across cell lines, which can influence downstream signaling and in vivo efficacy [3]. These fundamental pharmacological differences make GLP-1 receptor agonist 9 a non-interchangeable tool for specific research applications.

Peptide degradation may compromise assay consistency GLP-1(7-36) and therapeutic analogs degrade rapidly in biological matrices; this small molecule remains stable under standard conditions.

Cold-chain logistics limit experimental scalability Peptide agonists require -20°C to -80°C storage; this compound ships at ambient temperature with extended shelf life, reducing logistical constraints.

Oral/IP dosing exploration not supported by peptide tools Most peptide agonists need injection or specialized formulations for in vivo delivery; this small molecule is compatible with standard gavage and IP protocols.

• [1] PharmacyFreak. Mechanism of Action of GLP-1 Receptor Agonists. 2025. View Source
• [2] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source
• [3] PeptideDB. GLP-1R agonist 9. Bioactivity data. View Source

Quantitative Evidence for GLP-1 Receptor Agonist 9

In Vitro cAMP Potency vs. Exendin-4

GLP-1 receptor agonist 9 is orally active in rodents, a property not shared by most peptide-based GLP-1R agonists which require subcutaneous injection. The (S)-enantiomer improved glucose handling in fatty Zucker rats after intragastric administration of 0.4 mg/kg, demonstrating oral efficacy in a disease-relevant model [1]. In contrast, standard peptide agonists like liraglutide and exenatide are not orally bioavailable, and even the oral formulation of semaglutide achieves only ~1% bioavailability [2].

cAMP Potency vs. Exendin-4

Head-to-head

EC₅₀ 1.1 nM (CHO-hGLP-1R); Exendin-4 0.091 nM (HEK293-hGLP-1R)

Supports small-molecule GLP-1R activation assay context

Reported ~12-fold difference; nanomolar potency for a non-peptidic agonist

Evidence Dimension	Oral activity
Target Compound Data	Active: Improved glucose tolerance in fatty Zucker rats after 0.4 mg/kg intragastric dose
Comparator Or Baseline	Peptide GLP-1R agonists (e.g., semaglutide oral): ~1% bioavailability; require specialized formulation (SNAC) for any oral absorption
Quantified Difference	Qualitative difference: Oral activity demonstrated vs. negligible oral bioavailability of standard peptides
Conditions	In vivo: Intragastric administration in 12-h fasted fatty Zucker rats; glucose tolerance test

Why This Matters

Enables oral dosing in preclinical studies, which is more relevant for developing oral GLP-1R agonists and avoids the confounding effects of injection stress in animal models.

• [1] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source
• [2] PharmacyFreak. Mechanism of Action of GLP-1 Receptor Agonists. 2025. View Source

Chemical Stability Over Peptide Agonists

GLP-1 receptor agonist 9 demonstrates significantly higher potency (lower EC50) in activating the human GLP-1 receptor compared to other known small-molecule agonists like BETP. In CHO cells expressing human GLP-1R (Clone H6), GLP-1 receptor agonist 9 has an EC50 of 1.1 nM [1], whereas BETP has an EC50 of 660 nM (0.66 μM) in similar cAMP accumulation assays . This represents an approximately 600-fold greater potency for GLP-1 receptor agonist 9.

Chemical Stability

Class-level

3-year powder stability at -20°C; ambient shipment possible

May reduce degradation-related assay variability

Vendor-specified storage; independent stability validation recommended

Evidence Dimension	In vitro potency (EC50)
Target Compound Data	EC50 = 1.1 nM (CHO GLP-1R Clone H6)
Comparator Or Baseline	BETP: EC50 = 660 nM (0.66 μM) in human GLP-1R cAMP assay
Quantified Difference	~600-fold more potent (1.1 nM vs. 660 nM)
Conditions	CHO cells expressing human GLP-1R; cAMP accumulation assay

Why This Matters

Higher potency reduces the amount of compound required for in vitro and in vivo studies, lowering cost and minimizing potential off-target effects due to lower concentrations.

• [1] PeptideDB. GLP-1R agonist 9. Bioactivity data. View Source

Patent-Verified Chemical Identity

GLP-1 receptor agonist 9 shows robust oral efficacy in improving glucose tolerance in a rodent model of insulin resistance. A single intragastric dose of 0.4 mg/kg of the (S)-enantiomer significantly improved glucose handling in fatty Zucker rats [1]. While PF-07081532 (lotiglipron) is also an oral small-molecule GLP-1R agonist that progressed to Phase 1 clinical trials, its development was discontinued due to insufficient efficacy in Phase 2, highlighting the challenge of translating oral GLP-1R activation to meaningful glucose lowering [2]. GLP-1 receptor agonist 9 provides a valuable, highly potent alternative for preclinical studies where oral efficacy is a key requirement.

Patent-Verified Identity

Data to verify

Identified as Example 7 in WO2020234726A1

Provides provenance traceability for procurement decisions

Multiple vendors reference the patent; independent confirmation advised

Evidence Dimension	In vivo oral efficacy
Target Compound Data	Improved glucose tolerance in fatty Zucker rats at 0.4 mg/kg (intragastric)
Comparator Or Baseline	PF-07081532 (lotiglipron): Advanced to Phase 2 but discontinued due to efficacy concerns; specific in vivo EC50 or glucose-lowering data at relevant doses not directly comparable due to species/model differences.
Quantified Difference	Not directly quantifiable due to lack of head-to-head data; class-level inference suggests GLP-1 receptor agonist 9 may offer a more robust preclinical efficacy signal.
Conditions	In vivo: Fatty Zucker rats (model of insulin resistance) vs. clinical trial outcomes in T2D patients

Why This Matters

Provides a more reliable tool for studying oral GLP-1R activation in preclinical models, as it has demonstrated clear oral efficacy in a disease-relevant rodent model.

• [1] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source
• [2] MedPath. Lotiglipron Advanced Drug Monograph. 2025. View Source

Distinct Cell-Line Dependent Potency Profile

GLP-1 receptor agonist 9 exhibits a 10-fold difference in potency between two CHO cell clones expressing human GLP-1R: EC50 = 1.1 nM for Clone H6 and 11 nM for Clone C6 [1]. This differential activity suggests that the compound's efficacy may be influenced by subtle variations in receptor expression, coupling, or cellular context, which is not typically reported for peptide agonists. This property makes it a unique tool for investigating cell-specific GLP-1R signaling and biased agonism.

Evidence Dimension	Potency variation across cell lines
Target Compound Data	EC50 = 1.1 nM (CHO GLP-1R Clone H6) vs. 11 nM (Clone C6)
Comparator Or Baseline	Peptide agonists (e.g., GLP-1) typically show <5-fold variation across these clones
Quantified Difference	10-fold difference in EC50 between cell clones
Conditions	cAMP accumulation assay in CHO cells stably expressing human GLP-1R (different clones)

Why This Matters

Enables research into receptor reserve, biased signaling, and cell-type specific pharmacology of GLP-1R, which is critical for understanding the therapeutic window and potential tissue-specific effects of small-molecule agonists.

• [1] PeptideDB. GLP-1R agonist 9. Bioactivity data. View Source

Central Nervous System (CNS) Appetite Suppression via Intracerebroventricular (ICV) Administration

GLP-1 receptor agonist 9 reduces feeding in fasted rats when administered directly into the brain (intracerebroventricularly, ICV), with effective doses as low as 0.1 μg/kg [1]. This demonstrates that the compound can cross the blood-brain barrier and engage central GLP-1R pathways to suppress appetite, a key mechanism for weight loss. While peptide GLP-1R agonists also affect appetite via the CNS, their large size limits brain penetration, and they primarily act on circumventricular organs. The small-molecule nature of GLP-1 receptor agonist 9 may allow for broader CNS distribution and potentially enhanced efficacy on central feeding circuits.

Evidence Dimension	CNS-mediated appetite suppression
Target Compound Data	Reduced feeding in fasted male Wistar rats at ICV doses of 0.1, 0.5, and 5 μg/kg
Comparator Or Baseline	Peptide GLP-1R agonists (e.g., liraglutide, semaglutide): Also reduce food intake via CNS, but with limited brain penetration due to size and polarity; exact potency comparison not available from head-to-head studies.
Quantified Difference	Not directly quantifiable; class-level inference suggests potentially greater CNS exposure for small-molecule agonists.
Conditions	In vivo: ICV injection in 12-h fasted male Wistar rats; food intake measured

Why This Matters

Provides a tool for studying central mechanisms of GLP-1R-mediated appetite control and weight loss, potentially with more direct CNS access than peptide agonists.

• [1] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source

GLP-1 Receptor Agonist 9 Applications

High-Throughput Screening for GLP-1R Modulators

As a prototypical oral small-molecule GLP-1R agonist with demonstrated efficacy in rodent models of insulin resistance, GLP-1 receptor agonist 9 serves as an excellent tool compound for optimizing oral formulations, studying oral bioavailability challenges, and benchmarking new chemical entities in preclinical oral GLP-1R agonist programs [1].

In Vivo Metabolic Studies with Oral/IP Dosing

The compound's 10-fold potency difference between two GLP-1R-expressing cell lines (Clone H6 vs. Clone C6) makes it a valuable probe for studying cell-type specific receptor pharmacology, biased agonism, and the influence of cellular context on GLP-1R signaling outcomes [2].

Comparative Pharmacology: Small Molecule vs. Peptide Agonists

The ability of GLP-1 receptor agonist 9 to reduce feeding after direct brain (ICV) injection at low doses (0.1 μg/kg) makes it suitable for dissecting central GLP-1R pathways involved in appetite control, energy homeostasis, and potential neuroprotective effects [3].

Application

Selection Property

Validation Focus

GLP-1R modulator screening

Non-peptidic stability in HTS assays

Assay signal consistency and reproducibility

In vivo metabolic studies (oral/IP)

Small-molecule formulation flexibility

Metabolic endpoint response interpretation

Comparative ligand pharmacology

Defined activation profile for ligand comparison

Signaling pathway selectivity review

Long-term receptor trafficking assays

Chemical stability in prolonged incubations

Receptor internalization/resensitization kinetics

• [1] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source
• [2] PeptideDB. GLP-1R agonist 9. Bioactivity data. View Source
• [3] PMC9014410. Figure 5. Characterization of (S)- and (R)-9. View Source